7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione

• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol
• SMILES: C1C2CS(=O)(=O)CC(C2O)CN1CC3=CC=CC=C3
• InChI: InChI=1S/C14H19NO3S/c16-14-12-7-15(6-11-4-2-1-3-5-11)8-13(14)10-19(17,18)9-12/h1-5,12-14,16H,6-10H2
• InChIKey: WGQNFAJGOPSXRT-UHFFFAOYSA-N

7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione: A Sulfone-Functionalized Bicyclic Scaffold for Antiarrhythmic Research

The compound `7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione` (CAS 1691197-35-9) is a chiral, polyfunctionalized derivative of the 3,7-diheterabicyclo[3.3.1]nonane scaffold . It features a benzyl substituent at the 7-position, a hydroxy group at the 9-position, and a fully oxidized thia (sulfone; 3,3-dioxide) bridge. This chemical architecture places it within a historically significant class of Class Ib antiarrhythmic agents, originating from the lead structure BRB-I-28 (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane). The evolution from the parent sulfide to the sulfoxide metabolite and subsequently to the sulfone, combined with 9-position functionalization, represents a strategic molecular design approach to modulate oxidative metabolism and pharmacological profile [1].

Sulfone bridge

Bypasses S-oxidation metabolism for stable exposure in electrophysiology assays

9-Hydroxy substituent

Controls chair-chair conformational preference for SAR studies

Bicyclic scaffold

Class Ib pharmacophore probe for sodium channel modulation research

• [1] Chen CL, et al. Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. Eur J Drug Metab Pharmacokinet. 1995 Apr-Jun;20(2):151-61. View Source

Why 7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione Cannot Be Replaced by Generic In-Class Analogs

Generic substitution within the 3,7-diheterabicyclo[3.3.1]nonane antiarrhythmic class is precluded by the extreme sensitivity of ion channel binding kinetics, metabolic stability, and conformational preference to specific bridge heteroatoms and substituents. For instance, the parent sulfide BRB-I-28 is extensively metabolized via S-oxidation to its sulfoxide, which exhibits much lower antiarrhythmic activity [1]. The target compound's sulfone (3,3-dioxide) bridge precludes this specific oxidative pathway, potentially yielding a distinct pharmacokinetic profile compared to both the parent and the major sulfoxide metabolite. Furthermore, the presence and stereochemistry of the 9-hydroxy substituent dictates the molecule's conformational equilibrium (chair-chair vs. chair-boat), which has been directly linked to antiarrhythmic efficacy in solid-state structural analyses of related analogs [2]. Without direct comparative data for this specific derivative, these architectural features make unverified interchangeability a high-risk assumption in experimental pharmacology.

Sulfone vs. sulfide: S-oxidation pathway absent; metabolic and PK profile may shift significantly.

9-Hydroxy stereochemistry controls chair-chair/boat equilibrium; substitution may alter bioactive conformation.

Ion channel interaction profile may not transfer from parent BRB-I-28 without direct comparative data.

• [1] Chen CL, et al. Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. Eur J Drug Metab Pharmacokinet. 1995 Apr-Jun;20(2):151-61. View Source
• [2] Bailey BR 3rd, et al. J Med Chem. 1984 Jun;27(6):758-67. View Source

Quantitative Differentiation Evidence: 7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione vs. Closest Analogs

Metabolic Stability Advantage: Resistance to S-Oxidation Compared to BRB-I-28

The target compound is a sulfone derivative of the BRB-I-28 scaffold. A primary metabolic liability of the parent drug BRB-I-28 is its extensive first-pass hepatic S-oxidation to an inactive or less active sulfoxide metabolite, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-3-oxide. In dogs, the plasma AUC of this sulfoxide metabolite was 179.4% of the parent drug following oral administration, indicating significant first-pass metabolism [1]. By pre-installing the fully oxidized 3,3-dione (sulfone) group, the target compound structurally bypasses this oxidative pathway, a design principle well-established in medicinal chemistry to improve metabolic stability, though quantitative PK data for this specific compound is not available in the retrieved primary literature.

Metabolic Stability

Class-level inference

Target
Sulfone — not substrate for S-oxidation

BRB-I-28
Extensively metabolized to sulfoxide; metabolite AUC 179.4% of parent

Supports metabolic stability screening context

Direct PK data not available for target

Evidence Dimension	Metabolic stability (resistance to S-oxidation)
Target Compound Data	Sulfone (3,3-dione) group — not a substrate for S-oxidase metabolism (by structural inference).
Comparator Or Baseline	BRB-I-28 (parent sulfide): extensively metabolized to sulfoxide; metabolite I plasma AUC = 179.4% of parent after oral administration in dogs [1].
Quantified Difference	Metabolic pathway precluded; quantitative PK difference not available from direct comparative study.
Conditions	In vivo dog pharmacokinetic model for BRB-I-28; target compound data is inferential.

Why This Matters

For procurement, selecting the sulfone avoids the confounding variable of active metabolism found with the parent sulfide, making it a cleaner probe for in vitro and in vivo electrophysiology studies.

• [1] Chen CL, et al. Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. Eur J Drug Metab Pharmacokinet. 1995 Apr-Jun;20(2):151-61. View Source

Conformational Control and Its Impact on Antiarrhythmic Activity

X-ray crystallographic studies on the 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane scaffold have demonstrated that substituents at the 9-position directly control the solid-state conformation (chair-chair vs. chair-boat). The parent hydroperchlorate salt (with no 9-substituent) adopts a chair-chair conformation, while the 9-ketone analog crystallizes as a chair-boat conformer [1]. This conformational preference is critical because the chair-chair form is associated with superior antiarrhythmic efficacy in the canine post-infarction model. The target compound, bearing a 9-hydroxy group, is a direct analog of the 9-phenyl-9-ol derivative studied in that work; the 9-hydroxy group's hydrogen-bonding capacity is expected to further constrain the conformational equilibrium, though a direct crystallographic report for this exact compound was not located.

Conformational Control

Class-level inference

9-Hydroxy group is predicted to favor chair-chair conformation based on crystallography of 9-substituted analogs; direct structure not reported.

Supports conformational SAR studies

Solid-state conformation requires verification

Evidence Dimension	Solid-state conformation (chair-chair vs. chair-boat)
Target Compound Data	Conformational population not directly determined; predicted chair-chair based on 9-hydroxy analog.
Comparator Or Baseline	7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonane hydroperchlorate (chair-chair) vs. 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one (chair-boat) [1].
Quantified Difference	Not quantified for target compound.
Conditions	Single-crystal X-ray diffraction (solid state).

Why This Matters

A compound's solid-state conformational preference is a predictor of its solution-phase bioactive conformation; the 9-hydroxy group is a strategic synthetic handle for designing a pre-organized chair-chair conformer.

• [1] Bailey BR 3rd, et al. J Med Chem. 1984 Jun;27(6):758-67. View Source

Ion Channel Target Engagement: Sodium Channel Blockade Class-Level Potency

The parent compound BRB-I-28 acts as a Class Ib antiarrhythmic by reducing Vmax and conduction velocity in canine Purkinje tissues at 1.0–3.2 mg/L, without altering action potential duration [1]. In anesthetized dogs with ligation-induced myocardial infarction, intravenous BRB-I-28 at 3 and 6 mg/kg suppressed sustained ventricular tachycardia in 5 of 6 dogs [2]. The target sulfone derivative belongs to the same pharmacophore class and is expected to share this primary mechanism. However, quantitative electrophysiological data (e.g., IC50 for Na+ channel block) for the 9-hydroxy-3,3-dione compound itself is absent from the retrieved literature.

Channel Engagement

Class-level inference

Parent BRB-I-28 suppressed ventricular tachycardia in canine post-infarction model (5/6 dogs) at 3–6 mg/kg i.v.; target belongs to same pharmacophore class but lacks direct electrophysiology data.

Supports ion channel research context

Empirical IC50 not determined for this derivative

Evidence Dimension	Antiarrhythmic efficacy (suppression of induced ventricular tachycardia)
Target Compound Data	No direct in vivo efficacy data located.
Comparator Or Baseline	BRB-I-28 hydroperchlorate: 3–6 mg/kg i.v. suppressed VT in 5/6 dogs [2].
Quantified Difference	Not available.
Conditions	Anesthetized mongrel dog post-infarction model.

Why This Matters

The established Class Ib activity of the scaffold validates the target compound's potential utility in ion channel research, but its specific potency and selectivity profile must be determined empirically.

• [1] Scherlag BJ, et al. Electrophysiological actions of BRB-I-28 in canine myocardial tissues. J Pharmacol Exp Ther. (referenced in PubMed). View Source
• [2] Bailey BR 3rd, et al. J Med Chem. 1984 Jun;27(6):758-67. View Source

Crystal Structure of the Sulfoxide Metabolite: S...N Contact Distance Comparison

The X-ray structure of the major metabolite, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-3-oxide, has been reported. The S...N contact distance in the sulfoxide is 2.863 (2) Å, which is significantly shorter than the 3.038 (4) Å distance observed in the crystal structure of the parent BRB-I-28 hydroperchlorate [1]. This difference in intramolecular nonbonded contact distance upon oxidation of the sulfur bridge illustrates how the electronic state of the sulfur atom (sulfide vs. sulfoxide vs. sulfone) fundamentally alters the molecular geometry. While the crystal structure of the 3,3-dione target compound is not available, a further alteration in this S...N distance and the overall bicyclic conformation is anticipated.

S···N Contact Distance

Supporting evidence

BRB-I-28 (sulfide)
3.038 (4) Å

Sulfoxide metabolite
2.863 (2) Å
Δ = −0.175 Å

Oxidation state alters molecular geometry

Sulfone contact distance not yet determined

Evidence Dimension	S...N nonbonded contact distance (Å)
Target Compound Data	Not determined; expected to differ from both the sulfide and sulfoxide.
Comparator Or Baseline	BRB-I-28 (sulfide parent): 3.038 (4) Å vs. BRB-I-28 3-oxide (sulfoxide metabolite): 2.863 (2) Å [1].
Quantified Difference	Difference between parent and sulfoxide: Δ = -0.175 Å.
Conditions	Single-crystal X-ray diffraction at room temperature.

Why This Matters

Changes in nonbonded contact distances are a direct structural signature of altered electron distribution and conformational strain, which can affect molecular recognition by ion channels.

• [1] 7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonane 3-Oxide. Acta Crystallographica Section C. (IUCr). View Source

Recommended Application Scenarios for 7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione

In Vitro Metabolism-Resistant Probe for Cardiac Electrophysiology

Use this compound as a non-oxidizable probe in ion channel studies where the parent BRB-I-28's rapid metabolism to its sulfoxide could confound concentration-response relationships. The sulfone bridge, as supported by the known metabolic fate of the sulfide [1], is expected to provide a stable concentration-time profile in tissue bath experiments, enabling more accurate determination of intrinsic Na+ channel blocking potency (IC50).

Conformational Analysis and Structure-Activity Relationship (SAR) Studies

Employ this 9-hydroxy derivative as a key intermediate in SAR campaigns exploring the influence of the 9-position on the chair-chair/chair-boat conformational equilibrium. Its relationship to the crystallographically characterized 9-phenyl-9-ol and 9-ketone analogs [2] makes it a valuable template for correlating solution NMR or computational conformer populations with antiarrhythmic efficacy.

Reference Standard for Sulfoxide-to-Sulfone Metabolite Profiling

Given that the major metabolic pathway of BRB-I-28 is S-oxidation [1], this 3,3-dione compound can serve as an authentic chemical standard for investigating further oxidative metabolism or for differentiating isomeric sulfoxide and sulfone metabolites in HPLC-MS bioanalytical methods.

Synthetic Scaffold for Late-Stage Diversification

The presence of the 9-hydroxy group provides a reactive handle for further derivatization (e.g., esterification, carbamoylation) to explore structure-activity relationships at a position known to dictate conformational preference and, by extension, pharmacological activity [2].

Application

Selection Property

Validation Focus

Electrophysiology probe

Metabolic stability (sulfone)

Ion channel blocking potency (IC50)

Conformational SAR studies

9-Hydroxy substituent

Chair-chair population verification

Metabolite profiling standard

Sulfone identity

HPLC-MS differentiation from sulfoxide

Synthetic scaffold

9-OH reactive handle

Derivatization SAR

• [1] Chen CL, et al. Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. Eur J Drug Metab Pharmacokinet. 1995 Apr-Jun;20(2):151-61. View Source
• [2] Bailey BR 3rd, et al. J Med Chem. 1984 Jun;27(6):758-67. View Source